Cas no 1955474-33-5 ((1R)-1-(pyrazin-2-yl)ethan-1-amine dihydrochloride)

• Product Name: (1R)-1-(pyrazin-2-yl)ethan-1-amine dihydrochloride
• CAS No: 1955474-33-5
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• MDL: MFCD29991525
• CID: 4631068
• PubChem ID: 122360145
• Update Time: 2025-06-13

(1R)-1-(pyrazin-2-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(PYRAZIN-2-YL)ETHAN-1-AMINE DIHYDROCHLORIDE
• (R)-1-(Pyrazin-2-yl)ethan-1-amine dihydrochloride
• (1R)-1-pyrazin-2-ylethanamine;dihydrochloride
• CS-0146234
• E74516
• 1955474-33-5
• (1R)-1-(pyrazin-2-yl)ethan-1-aminedihydrochloride
• EN300-266361
• BS-45175
• (1R)-1-(pyrazin-2-yl)ethan-1-amine dihydrochloride

• MDL： MFCD29991525
• Inchi： 1S/C6H9N3.ClH/c1-5(7)6-4-8-2-3-9-6;/h2-5H,7H2,1H3;1H/t5-;/m1./s1
• InChI Key： BBJUAIMNQKEBSA-NUBCRITNSA-N
• SMILES： [C@@H](C1=NC=CN=C1)(N)C.Cl

Computed Properties

• Exact Mass: 195.0330028g/mol
• Monoisotopic Mass: 195.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on (1R)-1-(pyrazin-2-yl)ethan-1-amine dihydrochloride

Comprehensive Overview of (1R)-1-(pyrazin-2-yl)ethan-1-amine dihydrochloride (CAS No. 1955474-33-5)

The compound (1R)-1-(pyrazin-2-yl)ethan-1-amine dihydrochloride (CAS No. 1955474-33-5) is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazine ring and an ethylamine group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. The dihydrochloride salt form enhances its solubility, facilitating its use in various experimental and industrial applications.

In recent years, the demand for chiral amines like (1R)-1-(pyrazin-2-yl)ethan-1-amine has surged, driven by their utility in asymmetric synthesis and drug discovery. This compound is particularly relevant in the context of neurodegenerative diseases, a hot topic in medical research. Studies suggest that derivatives of this amine may interact with dopamine receptors or monoamine oxidases, aligning with current trends in precision medicine and personalized therapeutics. Its CAS No. 1955474-33-5 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

The synthesis of (1R)-1-(pyrazin-2-yl)ethan-1-amine dihydrochloride involves stereoselective methods, often employing chiral catalysts or enzymatic resolution. These techniques are critical for ensuring high enantiomeric purity, a key requirement for pharmaceutical applications. The compound’s pyrazine moiety contributes to its hydrogen-bonding capacity, which is essential for binding to biological targets. This property has sparked interest in its potential as a scaffold for kinase inhibitors or GPCR modulators, areas dominating recent drug development discussions.

From an industrial perspective, CAS No. 1955474-33-5 is often referenced in patents related to small-molecule therapeutics and biocatalysis. Its compatibility with green chemistry principles—such as reduced waste and energy-efficient synthesis—resonates with the global push for sustainable pharmaceutical manufacturing. Analytical techniques like HPLC and NMR are routinely used to characterize this compound, ensuring compliance with stringent quality control standards. These aspects make it a subject of interest in process chemistry forums and research publications.

Beyond its pharmaceutical applications, (1R)-1-(pyrazin-2-yl)ethan-1-amine dihydrochloride is also explored in material science for designing functionalized polymers or chelating agents. Its amine group allows for covalent modification, enabling the creation of advanced materials with tailored properties. This versatility aligns with the rising demand for multifunctional compounds in interdisciplinary research. As the scientific community continues to investigate its potential, CAS No. 1955474-33-5 remains a keyword of high relevance in academic search engines and commercial catalogs.

In summary, (1R)-1-(pyrazin-2-yl)ethan-1-amine dihydrochloride represents a convergence of chiral chemistry, drug discovery, and sustainable innovation. Its structural features and broad applicability position it as a compound of enduring interest, particularly in addressing contemporary challenges in healthcare and material engineering. Researchers and industry professionals alike will find its CAS No. 1955474-33-5 a pivotal reference in ongoing and future scientific endeavors.